![molecular formula C19H23FN2O2 B1385045 N-(5-Amino-2-fluorophenyl)-2-[4-(tert-pentyl)-phenoxy]acetamide CAS No. 1020055-33-7](/img/structure/B1385045.png)
N-(5-Amino-2-fluorophenyl)-2-[4-(tert-pentyl)-phenoxy]acetamide
Overview
Description
N-(5-Amino-2-fluorophenyl)-2-[4-(tert-pentyl)-phenoxy]acetamide, also known as N-F-2-PP, is an important synthetic compound used in many scientific and medical applications. N-F-2-PP is an amide derivative of 5-amino-2-fluorophenol and 4-tert-pentylphenoxyacetic acid. It has a molecular weight of 441.52 g/mol and a melting point of 206-209 °C. N-F-2-PP has been studied extensively in recent years due to its unique properties and potential applications in a wide range of fields.
Scientific Research Applications
Synthesis and Characterization
- Novel acetamides synthesized from primary compounds like 3-fluoro-4-cyanophenol have been explored for their unique structural properties, as indicated by the synthesis of various substituted phenyl acetamides (Yang Man-li, 2008).
Studies in Hydrogen Bonding
- Research on substituted N-(2-hydroxyphenyl) acetamides, related to N-(5-Amino-2-fluorophenyl)-2-[4-(tert-pentyl)-phenoxy]acetamide, has provided insights into intramolecular and intermolecular hydrogen bonding, contributing to a deeper understanding of molecular interactions (T. Romero & Angela Margarita, 2008).
Radioligand Development
- N-(5-Fluoro-2-phenoxyphenyl) acetamides have been developed as potential radioligands for peripheral benzodiazepine receptors, which are significant in neurological research (Ming-Rong Zhang et al., 2005).
Herbicidal Applications
- Derivatives of N-(2-Fluoro-5-phenyl) acetamides have shown promising herbicidal activities, indicating their potential use in agricultural science (Daoxin Wu et al., 2011).
Catalytic Reactions and Drug Synthesis
- The role of N-(2-Hydroxyphenyl)acetamide as an intermediate in natural synthesis processes, like the production of antimalarial drugs, has been studied, demonstrating its importance in pharmaceutical manufacturing (Deepali B Magadum & G. Yadav, 2018).
Novel Electrophilic Fluorinating Agents
- The development of perfluoro-[N-fluoro-N-(4-pyridyl)acetamide] as a novel site-selective electrophilic fluorinating agent highlights the use of similar compounds in organic synthesis and fluorination processes (R. Banks et al., 1996).
Bioactive and Toxicological Studies
- Studies on bioactive nitrosylated and nitrated N-(2-hydroxyphenyl)acetamides have opened pathways to understanding phytotoxic metabolites and their impact on microbial and plant systems (Sergey Girel et al., 2022).
Material Science and Polymer Chemistry
- Research on N-(4,5-dichloro-2-nitrophenyl)acetamide for synthesizing new AB-type monomers for polybenzimidazoles indicates its potential application in material science and polymer chemistry (R. S. Begunov & A. Valyaeva, 2015).
properties
IUPAC Name |
N-(5-amino-2-fluorophenyl)-2-[4-(2-methylbutan-2-yl)phenoxy]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23FN2O2/c1-4-19(2,3)13-5-8-15(9-6-13)24-12-18(23)22-17-11-14(21)7-10-16(17)20/h5-11H,4,12,21H2,1-3H3,(H,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTXLXARCLGLASV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C)C1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-Amino-2-fluorophenyl)-2-[4-(tert-pentyl)-phenoxy]acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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